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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B15611098

Essential Safety and Handling Guide for 1-
Tetradecanol

This guide provides crucial safety, handling, and disposal information for 1-Tetradecanol, also
known as Myristyl Alcohol. It is intended for laboratory professionals, including researchers,
scientists, and those in drug development, to ensure safe operational conduct and
environmental responsibility.

Physical and Chemical Properties

Understanding the properties of 1-Tetradecanol is fundamental to its safe handling.
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Property[1] Value

Synonyms Myristyl alcohol, Tetradecyl alcohol[1][2][3]
CAS Number 112-72-1[1][2]

Molecular Formula C14H300[1][2]

Molar Mass 214.39 g/mol [1][2]

Appearance White crystalline powder or waxy solid[1][2]
Melting Point 37-40°C (98.6-104°F)[1]

Boiling Point 289°C (552.2°F)[1]

Flash Point 141°C (285.8°F)[1]

Solubilit Insoluble in water; Soluble in diethyl ether;
olubili
Y Slightly soluble in ethanol[1]

Toxicological Data

The following data summarizes the acute toxicity of 1-Tetradecanol.

Exposure Route[1] Species[1] Value[1]

Oral LD50 Rat > 5000 mg/kg
Dermal LD50 Rabbit 8000 mg/kg[1]
Inhalation LC50 Rat > 1.5 mg/L air[1]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

Adherence to proper handling procedures and the consistent use of appropriate PPE are
critical to minimizing exposure risks.

Engineering Controls
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» Ventilation: Use 1-Tetradecanol in a well-ventilated area. A local exhaust ventilation system
is recommended where the solid is handled as a powder to prevent dust accumulation.[1][2]

o Safety Stations: Ensure that safety showers and eyewash stations are readily accessible
near the workstation location.[2]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is based on the potential hazards present in the workplace.

PPE Type Specification Rationale

Safety glasses with side- ) N
_ _ 1-Tetradecanol is classified as
) shields or chemical goggles ) ) o
Eye/Face Protection ] causing serious eye irritation.
conforming to EN166 (EU) or
[21[31[4]

NIOSH (US) standards.[2]

To prevent skin contact.
Prolonged or repeated
) Chemical-resistant gloves exposure may cause moderate
Hand Protection S )
(e.g., PVC).[2] skin irritation, leading to
redness, swelling, and

dermatitis.[2]

A laboratory coat and closed-
toed footwear are the minimum
) ] requirements.[1] For more )
Skin and Body Protection ] o ) To prevent skin exposure.[4]
extensive handling, impervious
clothing or a PVC apron

should be worn.[5]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
Respiratory Protection exposure limits are exceeded To avoid inhalation of dust.[2]
or irritation is experienced. A
particulate respirator (e.g.,

N95) is recommended.[2]
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Procedural Guidance: Handling and Disposal
Step-by-Step Handling Protocol

Preparation: Before handling, ensure all engineering controls are operational and the
required PPE is available and inspected for integrity.

Dispensing: When handling 1-Tetradecanol as a powder, minimize dust generation.[2] Use
in a well-ventilated area, preferably under a local exhaust hood.[2]

Avoiding Incompatibilities: Keep away from strong oxidizing agents, acids, acid chlorides,
and acid anhydrides.[2]

After Handling: Wash hands thoroughly after handling the substance.[6]

Spill Management

Minor Spills: Remove all sources of ignition.[5] Use dry clean-up procedures to avoid
generating dust.[4][5] Sweep or vacuum the material and place it in a suitable, labeled
container for disposal.[2]

Major Spills: Evacuate personnel from the area and alert emergency responders.[1] Avoid all
personal contact, including inhalation of dust.[1][5] Contain the spill to prevent it from
entering drains or waterways, as it is very toxic to aquatic life.[1][4]

Disposal Plan

1-Tetradecanol and its container must be disposed of as hazardous waste.[2][5]

Waste Collection: Collect waste material in a suitable, labeled container.[2]

Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical
name "1-Tetradecanol.”

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[7]

Regulatory Compliance: All disposal procedures must be in accordance with local, state, and
federal regulations.[2][4][5] Do not allow the substance to enter drains or waterways.[4]
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Workflow Diagrams

The following diagrams illustrate the procedural flow for safely handling and disposing of 1-

Tetradecanol.

Safe Handling Workflow

Preparation:
- Verify Engineering Controls
- Inspect PPE

l

Handling:
- Minimize Dust
- Use in Ventilated Area

l

Post-Handling:
- Decontaminate Area
- Wash Hands

l

Storage:
- Tightly Closed Container
- Cool, Dry, Ventilated Area

Click to download full resolution via product page

Safe Handling Workflow for 1-Tetradecanol
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Disposal Workflow

Waste Collection:
- Use Labeled, Suitable Container

Spill Occurs?

:
<

Labeling: . i
- 'Hazardous Waste' } Sp.'“ Mana.geme.nt.

- "1-Tetradecanol - Follow Minor/Major Spill Protocol

Waste Storage:
- Cool, Dry, Ventilated Area
- Away from Incompatibles

'

Final Disposal:
- Adhere to Local, State, and
Federal Regulations

Click to download full resolution via product page

Disposal Workflow for 1-Tetradecanol Waste

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 1-
Tetradecanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611098#personal-protective-equipment-for-

handling-1-tetradecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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